Cas no 146350-91-6 (1H-Benzimidazole,2-(cyclopentylmethyl)-)

• Product Name: 1H-Benzimidazole,2-(cyclopentylmethyl)-
• CAS No: 146350-91-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 101233
• PubChem ID: 10679544
• Update Time: 2025-04-18

1H-Benzimidazole,2-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(cyclopentylmethyl)-
• 1H-Benzimidazole,2-(cyclopentylmethyl)-(9CI)
• CHEMBL3325953
• 2-(cyclopentylmethyl)-1H-benzo[d]imidazole
• DJDWRUJAWNBYCT-UHFFFAOYSA-N
• 146350-91-6
• AKOS009143180
• SCHEMBL4111972
• 2-(cyclopentylmethyl)-1H-benzimidazole

• Inchi： 1S/C13H16N2/c1-2-6-10(5-1)9-13-14-11-7-3-4-8-12(11)15-13/h3-4,7-8,10H,1-2,5-6,9H2,(H,14,15)
• InChI Key： DJDWRUJAWNBYCT-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CC1CCCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų